Cas no 1098349-33-7 (1-(3-Bromophenyl)cyclopentylmethanamine)

• Product Name: 1-(3-Bromophenyl)cyclopentylmethanamine
• CAS No: 1098349-33-7
• MF: C₁₂H₁₆BrN
• MW: 254.166142463684
• MDL: MFCD11642692
• CID: 2150067
• PubChem ID: 43345649
• Update Time: 2024-11-04

1-(3-Bromophenyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• [1-(3-bromophenyl)cyclopentyl]methanamine
• CYCLOBUTANEMETHANAMINE,1-(3-BROMOPHENYL)-
• 1-(3-bromophenyl)Cyclopentanemethanamine
• NE25010
• SY141408
• Z1465411148
• SCHEMBL4780476
• 1098349-33-7
• BS-52480
• DB-059941
• EN300-113294
• MFCD11642692
• 1-[1-(3-BROMOPHENYL)CYCLOPENTYL]METHANAMINE
• AC2923
• AKOS009376308
• Z390130886
• 1-(3-Bromophenyl)cyclopentylmethanamine

• MDL： MFCD11642692
• Inchi： 1S/C12H16BrN/c13-11-5-3-4-10(8-11)12(9-14)6-1-2-7-12/h3-5,8H,1-2,6-7,9,14H2
• InChI Key： GXLWFGBRTAIIKZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(CN)CCCC1

Computed Properties

• Exact Mass: 253.04661g/mol
• Monoisotopic Mass: 253.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 3.3

1-(3-Bromophenyl)cyclopentylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes